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Compound of Interest

Compound Name: 2,2,2,4'-Tetrafluoroacetophenone

Cat. No.: B1329349 Get Quote

Technical Guide: Physical Properties of 2,2,2,4'-
Tetrafluoroacetophenone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the key physical properties of 2,2,2,4'-
Tetrafluoroacetophenone (CAS No. 655-32-3), a critical fluorinated building block in

pharmaceutical and agrochemical synthesis. The document outlines its melting and boiling

points, provides standardized experimental protocols for their determination, and includes a

workflow diagram for clarity.

Core Physical Properties
2,2,2,4'-Tetrafluoroacetophenone is a compound valued for its role as an intermediate in

synthesizing biologically active molecules. Its physical state at ambient temperature is near its

melting point, appearing as a white to light yellow powder or a clear liquid.

Data Presentation
The following table summarizes the reported melting and boiling points for 2,2,2,4'-
Tetrafluoroacetophenone. These values are critical for determining appropriate reaction

conditions, purification methods, and storage protocols.
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Physical Property Value Conditions

Melting Point 24-27 °C
Atmospheric Pressure[1][2][3]

[4][5][6]

26 °C Atmospheric Pressure

Boiling Point 152 °C Atmospheric Pressure

66-67 °C
34 mmHg (Reduced Pressure)

[1][3][4][6]

Experimental Protocols
While the specific original literature detailing the experimental determination of these values for

2,2,2,4'-Tetrafluoroacetophenone is not readily cited in common chemical databases, the

following sections describe standard and widely accepted methodologies for such

measurements.

Melting Point Determination (Capillary Method)
The melting point of a crystalline solid is the temperature at which it transitions to a liquid state.

This method is fundamental for assessing the purity of a compound.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Sample of 2,2,2,4'-Tetrafluoroacetophenone

Procedure:

Sample Preparation: A small amount of the crystalline 2,2,2,4'-Tetrafluoroacetophenone is

finely powdered. The open end of a capillary tube is pressed into the powder to collect a
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small sample. The tube is then tapped gently to pack the solid into the sealed end, aiming for

a sample height of 2-3 mm.[7][8]

Apparatus Setup: The packed capillary tube is placed into the heating block of the melting

point apparatus alongside a calibrated thermometer.

Heating: The apparatus is heated rapidly to a temperature approximately 15-20 °C below the

expected melting point. The heating rate is then reduced to a slow and steady 1-2 °C per

minute to ensure thermal equilibrium.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire solid sample has turned

into a clear liquid is recorded as the end of the melting range.[9] For a pure compound, this

range is typically narrow (0.5-2 °C).

Boiling Point Determination (Micro Method under
Reduced Pressure)
The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding

atmospheric pressure. For substances that may decompose at their atmospheric boiling point

or have very high boiling points, determination under reduced pressure (vacuum) is standard

practice.

Apparatus:

Thiele tube or similar heating bath

Small test tube

Capillary tube (sealed at one end)

Thermometer (calibrated)

Vacuum source and manometer

Sample of 2,2,2,4'-Tetrafluoroacetophenone

Procedure:
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Sample Preparation: A small volume (a few milliliters) of liquid 2,2,2,4'-
Tetrafluoroacetophenone is placed in the small test tube.

Apparatus Assembly: A capillary tube, sealed at one end, is placed inside the test tube with

its open end downwards. The test tube is then attached to a thermometer.

Reduced Pressure Setup: The entire assembly is placed in a heating bath (like a Thiele tube)

and connected to a vacuum line with a manometer to measure the pressure. The system is

evacuated to the desired pressure (e.g., 34 mmHg).

Heating: The heating bath is warmed gently. As the temperature rises, air trapped in the

capillary tube will escape as a stream of bubbles.

Observation: Heating is continued until a continuous and rapid stream of bubbles emerges

from the capillary tube. The heat source is then removed, and the apparatus is allowed to

cool slowly.

Boiling Point Reading: The boiling point is the temperature at which the bubbling stops and

the liquid just begins to be drawn back into the capillary tube.[10] This temperature is

recorded along with the precise pressure measured by the manometer.

Visualization of Experimental Workflow
The following diagram illustrates the logical flow for determining the physical properties of a

chemical compound like 2,2,2,4'-Tetrafluoroacetophenone.
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Workflow for Physical Property Determination

Melting Point Determination Boiling Point Determination (Reduced Pressure)

Prepare Sample in Capillary Tube

Place in Melting Point Apparatus

Heat Rapidly to ~15°C Below MP

Reduce Heating to 1-2°C/min

Observe and Record Melting Range

Final Data Table

Place Sample and Inverted Capillary in Test Tube

Assemble with Thermometer and Vacuum

Evacuate to Desired Pressure (e.g., 34 mmHg)

Heat Until Continuous Bubbles Emerge

Cool and Record Temperature as Liquid Enters Capillary

Compound Sample
(2,2,2,4'-Tetrafluoroacetophenone)

Click to download full resolution via product page

Caption: Workflow for determining melting and boiling points.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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